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Compound of Interest

Compound Name: 2-Bromo-4,5-dichlorophenol

CAS No.: 2316-56-5

Cat. No.: B6302548

Get Quote

2-Bromo-4,5-dichlorophenol is a multi-halogenated aromatic building block. It presents

standard acute hazards—specifically skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335)[1]. However, its primary danger lies in its thermal degradation

profile.

If this compound is subjected to low-temperature combustion, improper environmental release,

or standard municipal waste processing, the thermal energy is sufficient to cleave the

ether/hydroxyl bonds but insufficient to break the robust carbon-halogen bonds. This leads to

bimolecular condensation reactions, resulting in the de novo synthesis of highly toxic mixed

polyhalogenated dibenzo-p-dioxins (PXDDs) and dibenzofurans (PXDFs)[2].

Because of this specific chemical behavior, the US Environmental Protection Agency (EPA)

strictly regulates halogenated phenols under the Resource Conservation and Recovery Act

(RCRA). They are classified under the List of Halogenated Organic Compounds (HOCs) and

are subject to absolute Land Disposal Restrictions (LDR)[3]. Terminal destruction requires high-

temperature incineration (>1000°C) combined with alkaline gas scrubbing to neutralize the

resulting hydrogen chloride (HCl) and hydrogen bromide (HBr) gases[4].
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Operational Data Summary
Parameter Specification

Mechanistic / Regulatory
Rationale

CAS Number 2316-56-5
Unique chemical identifier for

tracking.

Molecular Formula C6H3BrCl2O
Presence of Br and Cl dictates

specialized incineration[4].

RCRA Status Regulated HOC

Subject to Land Disposal

Restrictions (Appendix III to

Part 268)[5].

Terminal Treatment High-Temp Incineration
Prevents thermodynamic

formation of dioxins/furans[2].

Exhaust Control Caustic Scrubbing
Neutralizes corrosive hydrogen

halide byproducts[4].

Step-by-Step Laboratory Disposal Protocol
This self-validating system ensures that from the moment the chemical becomes waste, it is

chemically stabilized and legally compliant.

Phase 1: Source Segregation and Primary Containment

Isolate from Incompatibles: Never mix 2-Bromo-4,5-dichlorophenol waste with strong

oxidizing agents or strong bases. Mixing with oxidizers can trigger exothermic halogen

release, while strong bases can form highly soluble, environmentally mobile phenolate salts.

Select Compatible Containment:

For Solid Waste (powders, contaminated weighing paper, gloves): Utilize a heavy-duty,

sealable high-density polyethylene (HDPE) container or a chemically resistant poly-bag

placed inside a rigid secondary container.

For Liquid Waste (solutions in organic solvents): Collect in a designated, chemically

resistant waste carboy (glass or PTFE/HDPE).
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Minimize Volume: Do not dilute the waste unnecessarily. Incineration costs and

environmental impact scale with the total volume of the halogenated waste stream.

Phase 2: Labeling and Documentation

Immediate Labeling: Affix a compliant hazardous waste label to the container before the first

drop or grain of waste is introduced.

Explicit Nomenclature: Write out "2-Bromo-4,5-dichlorophenol" completely. Do not use

structural abbreviations or acronyms. If dissolved in a solvent (e.g., Dichloromethane,

DMSO), list the exact percentage composition.

Hazard Identification: Check the boxes for "Toxic," "Irritant," and "Environmental Hazard."

Phase 3: Storage and Institutional Transfer

Secondary Containment: Store the sealed waste container in a designated secondary

containment tray within a continuously ventilated fume hood or a dedicated,

flammables/corrosives safety cabinet.

Time/Volume Limits: Monitor your laboratory's Satellite Accumulation Area (SAA) limits. Do

not exceed the regulatory accumulation time limit (typically 90 to 180 days, depending on

your facility's generator status).

EHS Coordination: Submit a waste pickup request to your Environmental Health and Safety

(EHS) department. Crucial Step: Explicitly note the presence of "Mixed Halogenated

Organics (Bromine and Chlorine)" in the pickup notes. This ensures EHS routes the manifest

to a licensed contractor equipped with the necessary caustic scrubbers for high-temperature

incineration[4].
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Workflow and mechanistic rationale for the safe disposal of halogenated phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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